Cas no 1556847-53-0 (Boc-NH-PEG11-OH)

• Product name: Boc-NH-PEG11-OH
• CAS No: 1556847-53-0
• MF: C₂₇H₅₅NO₁₃
• MW: 601.72451043129
• CID: 4701908
• PubChem ID: 126480541

Boc-NH-PEG11-OH Chemical and Physical Properties

Names and Identifiers

• BocNH-PEG11-OH
• Boc-NH-PEG11-OH
• tert-Butyl (32-hydroxy-3,6,9,12,15,18,21,24,27,30-decaoxadotriacontyl)carbamate
• tert-butyl N-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• N-Boc-PEG11-alcohol
• HY-135947
• CS-0116382
• 1556847-53-0
• t-Boc-N-Amido-PEG11-alcohol
• MS-30625
• DA-51311
• tert-butyl N-(32-hydroxy-3,6,9,12,15,18,21,24,27,30-decaoxadotriacontan-1-yl)carbamate
• F74381
• BP-25642
• AKOS040743097

• Inchi： 1S/C27H55NO13/c1-27(2,3)41-26(30)28-4-6-31-8-10-33-12-14-35-16-18-37-20-22-39-24-25-40-23-21-38-19-17-36-15-13-34-11-9-32-7-5-29/h29H,4-25H2,1-3H3,(H,28,30)
• InChI Key： KGVDKOKPGBIPFJ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 601.36734081g/mol
• Monoisotopic Mass: 601.36734081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 34
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: -1.2

Additional information on Boc-NH-PEG11-OH

Comprehensive Overview of Boc-NH-PEG11-OH (CAS No. 1556847-53-0): Applications and Innovations in Bioconjugation

The compound Boc-NH-PEG11-OH (CAS No. 1556847-53-0) is a highly versatile polyethylene glycol (PEG) derivative widely utilized in bioconjugation, drug delivery, and materials science. Its unique structure, featuring a Boc-protected amine (tert-butoxycarbonyl) and a terminal hydroxyl group, makes it an essential building block for designing PEGylated therapeutics and biocompatible materials. With the growing demand for precision medicine and targeted drug delivery systems, this compound has gained significant attention in pharmaceutical research and biotechnology.

One of the most searched topics related to Boc-NH-PEG11-OH is its role in antibody-drug conjugates (ADCs). Researchers frequently inquire about how the 11-unit PEG spacer enhances solubility and reduces immunogenicity, a critical factor in ADC development. The Boc group provides temporary protection for the amine during synthesis, enabling selective deprotection for further functionalization. This property aligns with the industry's focus on modular chemical strategies and click chemistry applications.

In the context of nanotechnology, Boc-NH-PEG11-OH is often discussed for its ability to modify nanoparticle surfaces. A trending question in scientific forums is how PEGylation with long-chain PEGs (like PEG11) improves circulation half-life and stealth properties of nanocarriers. The compound's hydroxyl terminus allows covalent attachment to carboxyl or other reactive groups, making it indispensable for creating PEG-based hydrogels and bioinks in 3D bioprinting.

From a synthetic chemistry perspective, the CAS No. 1556847-53-0 is frequently searched alongside terms like "Boc deprotection conditions" and "PEG11 linker solubility." The compound's stability in aqueous and organic phases makes it suitable for heterobifunctional crosslinking, a technique gaining traction in proteomics and diagnostic reagent development. Recent publications highlight its use in fluorescent probes and MRI contrast agents, addressing the need for multimodal imaging tools.

Environmental and regulatory aspects are also prominent in discussions about Boc-NH-PEG11-OH. As the pharmaceutical industry shifts toward green chemistry, researchers explore its biodegradability compared to shorter-chain PEGs. The compound's low toxicity profile and compatibility with FDA-approved PEGs make it a candidate for GRAS (Generally Recognized As Safe) applications, particularly in oral drug formulations and cosmetic additives.

Emerging trends in personalized medicine have further amplified interest in Boc-NH-PEG11-OH. Its application in peptide therapeutics—especially for diabetes and oncology—is a hot topic, with searches often including terms like "PEGylation of GLP-1 analogs" or "PEG11 in CAR-T cell therapies." The compound's ability to balance hydrophilicity and molecular weight addresses challenges in bioavailability enhancement.

In material science, CAS No. 1556847-53-0 is pivotal for developing smart polymers responsive to pH or temperature. A frequently asked question revolves around its crystallinity versus amorphous behavior, which influences applications in drug-eluting stents and tissue engineering scaffolds. The 11-ethylene glycol units provide an optimal balance between flexibility and steric hindrance, a key consideration for protein-polymer conjugates.

To conclude, Boc-NH-PEG11-OH represents a convergence of cutting-edge research and industrial applications. Its adaptability across biopharmaceuticals, nanomedicine, and advanced materials ensures its continued relevance. As innovations in controlled release systems and theragnostic platforms evolve, this compound will remain at the forefront of molecular design strategies.